molecular formula C18H19N3O3 B295221 Ethyl 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate

Ethyl 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate

Cat. No. B295221
M. Wt: 325.4 g/mol
InChI Key: MOMLKVIZCNOQEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate, commonly known as EBP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBP is a complex organic molecule that has shown promising results in scientific research, particularly in the areas of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of EBP is not fully understood, but it is believed to act on the GABAergic system in the brain. EBP has been shown to increase the levels of GABA in the brain, which could explain its anxiolytic and antidepressant effects. In addition, EBP has been shown to modulate the activity of glutamate receptors, which could explain its neuroprotective effects.
Biochemical and Physiological Effects:
EBP has been shown to have a number of biochemical and physiological effects in animal models. EBP has been shown to increase the levels of GABA in the brain, which could explain its anxiolytic and antidepressant effects. In addition, EBP has been shown to modulate the activity of glutamate receptors, which could explain its neuroprotective effects. EBP has also been shown to have anti-inflammatory effects, which could make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

EBP has a number of advantages for lab experiments. It is a novel compound that has not been extensively studied, which means that there is a lot of potential for new discoveries. EBP has also been shown to have a number of potential therapeutic applications, which could make it a valuable tool for drug discovery. However, there are also limitations to working with EBP. The synthesis of EBP is a complex process that requires expertise in organic chemistry. In addition, EBP is a relatively new compound, which means that there is still a lot to learn about its properties and potential applications.

Future Directions

There are many potential future directions for research on EBP. One area of research could focus on the development of new synthetic methods for EBP that are more efficient and cost-effective. Another area of research could focus on the therapeutic applications of EBP, particularly in the areas of anxiety, depression, and neurodegenerative diseases. In addition, future research could focus on the mechanism of action of EBP and its effects on the GABAergic and glutamatergic systems in the brain. Finally, future research could focus on the development of new analogs of EBP that have improved properties and potential applications.

Synthesis Methods

The synthesis of EBP involves a multi-step process that requires expertise in organic chemistry. The initial step involves the synthesis of 2-(4-piperidyl) benzofuran, which is then reacted with 4-chloropyrimidine to form 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid. The final step involves the esterification of the carboxylic acid with ethyl alcohol to produce EBP. The synthesis of EBP is a complex process that requires careful attention to detail and precise control of reaction conditions to achieve high yields.

Scientific Research Applications

EBP has shown promising results in scientific research, particularly in the areas of neuroscience and pharmacology. EBP has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. In addition, EBP has been shown to have neuroprotective effects, which could make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. EBP has also been shown to have anti-inflammatory effects, which could make it a potential candidate for the treatment of inflammatory diseases.

properties

IUPAC Name

ethyl 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3/c1-2-23-18(22)12-7-9-21(10-8-12)17-16-15(19-11-20-17)13-5-3-4-6-14(13)24-16/h3-6,11-12H,2,7-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOMLKVIZCNOQEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCN(CC1)C2=NC=NC3=C2OC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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